N-(2-ethoxyphenyl)-2-pyrazinecarboxamide

• IUPAC Name: N-(2-ethoxyphenyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C13H13N3O2/c1-2-18-12-6-4-3-5-10(12)16-13(17)11-9-14-7-8-15-11/h3-9H,2H2,1H3,(H,16,17)
• InChI Key: KSGSQBIVZAEGBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=NC=CN=C2
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol
• Solubility: >36.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-ethoxyphenyl)-2-pyrazinecarboxamide, also known as EPCA-2, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer research. EPCA-2 is a small molecule inhibitor that has been shown to selectively target and inhibit the activity of prostate cancer cells.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2-pyrazinecarboxamide involves its ability to inhibit the activity of the androgen receptor (AR) in prostate cancer cells. The AR is a key regulator of prostate cancer growth and survival, and its inhibition has been shown to be an effective strategy for the treatment of prostate cancer. This compound binds to the AR and prevents its activation, leading to the inhibition of prostate cancer cell growth and survival.
Biochemical and Physiological Effects:
In addition to its effects on prostate cancer cells, this compound has also been shown to have other biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of other cancer cell types, such as breast cancer and lung cancer cells. This compound has also been shown to have anti-inflammatory effects, which may have implications for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-ethoxyphenyl)-2-pyrazinecarboxamide for lab experiments is its selectivity for prostate cancer cells. This makes it a useful tool for studying the mechanisms of prostate cancer growth and survival. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-2-pyrazinecarboxamide. One area of interest is the development of new cancer therapies based on this compound. Researchers are also exploring the use of this compound as a diagnostic tool for prostate cancer, as well as its potential applications in other diseases, such as inflammatory diseases. Finally, there is ongoing research on the synthesis and modification of this compound to improve its efficacy and selectivity for cancer cells.

Synthesis Methods

The synthesis method of N-(2-ethoxyphenyl)-2-pyrazinecarboxamide involves a series of chemical reactions that result in the formation of the final compound. The starting materials for the synthesis are 2-bromoethyl ethyl ether and 2-aminopyrazine. The reaction between these two compounds results in the formation of 2-(2-ethoxyethoxy)pyrazine. This compound is then reacted with ethyl chloroformate to form this compound, which is the final product.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-pyrazinecarboxamide has been extensively studied for its potential applications in cancer research, particularly in the treatment of prostate cancer. Prostate cancer is the second most common cancer in men worldwide, and current treatment options are limited. This compound has been shown to selectively target and inhibit the activity of prostate cancer cells, making it a promising candidate for the development of new cancer therapies.